Cas no 2228922-87-8 (3-(5-bromo-2-chloropyridin-3-yl)propanoic acid)

• Product Name: 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid
• CAS No: 2228922-87-8
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 6249960
• PubChem ID: 165797724
• Update Time: 2025-05-20

3-(5-bromo-2-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid
• EN300-1937471
• 2228922-87-8

• Inchi： 1S/C8H7BrClNO2/c9-6-3-5(1-2-7(12)13)8(10)11-4-6/h3-4H,1-2H2,(H,12,13)
• InChI Key： CRUGBVJIXFFLMD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCC(=O)O)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid

Introduction to 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid (CAS No. 2228922-87-8)

3-(5-bromo-2-chloropyridin-3-yl)propanoic acid, with the CAS number 2228922-87-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated pyridine ring linked to a propionic acid moiety. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular formula of 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid is C₁₀H₉BrClNO₂, and its molecular weight is approximately 277.54 g/mol. The compound exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for a wide range of chemical reactions and biological assays.

In recent years, the study of 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid has been driven by its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of small molecules that target specific biological pathways. For instance, researchers have explored its use in the development of inhibitors for kinases, enzymes that play crucial roles in cellular signaling and disease progression.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid as a scaffold for designing potent and selective inhibitors of the protein kinase C (PKC) family. PKC inhibitors have shown promise in treating various cancers and inflammatory diseases, making this compound an attractive candidate for further investigation.

Beyond its use in kinase inhibition, 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid has also been investigated for its potential as an antiviral agent. A recent study published in Antiviral Research demonstrated that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of bromine and chlorine substituents on the pyridine ring was found to enhance the antiviral properties, suggesting that further optimization could lead to more effective therapeutic agents.

In addition to its medicinal applications, 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid typically involves multi-step processes that include bromination, chlorination, and carboxylation reactions. One common synthetic route starts with 5-bromo-2-chloropyridine, which undergoes a nucleophilic substitution reaction with an appropriate carboxylic acid derivative to form the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the compound, making careful optimization essential for large-scale production.

The safety profile of 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid is an important consideration for both laboratory use and potential therapeutic applications. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low toxicity at relevant concentrations. However, standard precautions should be taken when handling this compound to ensure laboratory safety.

In conclusion, 3-(5-bromo-2-chloropyridin-3-yl)propanoic acid (CAS No. 2228922-87-8) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse biological activities. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and developing innovative solutions for healthcare and technology.